60-31-1

Acetylcholine chloride

In Stock

• CAS RN:
• 60-31-1

• Formula:
• C7H16ClNO2

• InChI:
• InChI=1S/C7H16NO2.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• JUGOREOARAHOCO-UHFFFAOYSA-M

• Endogenous neurotransmitter in both the central and peripheral nervous systems. Displays activity at the nicotinic and muscarinic acetylcholine receptors. Also implicated in numerous non-neuronal roles.
  Acetylcholine is a neurotransmitter that binds to nicotinic and muscarinic acetylcholine receptors (AChRs) in the central and peripheral nervous systems. It mediates motor function at the neuromuscular junction but also has functions in the parasympathetic and sympathetic nervous systems. It is involved in learning and memory through actions at nicotinic AChRs in the CNS. The actions of acetylcholine are terminated primarily via the action of acetylcholinesterase, which breaks it down into acetate and choline. Acetylcholine (chloride) mimics the effects of acetylcholine and has been used to determine the function of acetylcholine in various biological processes. Acetylcholi...

2-Methyl-3-nitrophenol

In Stock

• CAS RN:
• 5460-31-1

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4,9H,1H3

• InChIKey:
• GAKLFAZBKQGUBO-UHFFFAOYSA-N

• 2-Methyl-3-nitrophenol is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

1-(4-Phenylcyclohexyl)ethanone

In Stock

• CAS RN:
• 21060-31-1

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-6,12,14H,7-10H2,1H3

• InChIKey:
• WADKHEBRFDWZCK-UHFFFAOYSA-N

• 1-(4-Phenylcyclohexyl)ethanone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

2,4-Bis(2-chlorophenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole

• CAS RN:
• 71360-31-1

• Formula:
• C23H18Cl2N2O2

• InChI:
• InChI=1S/C23H18Cl2N2O2/c1-28-19-12-11-14(13-20(19)29-2)21-22(15-7-3-5-9-17(15)24)27-23(26-21)16-8-4-6-10-18(16)25/h3-13H,1-2H3,(H,26,27)

• InChIKey:
• JEIHVVWXQSLCQF-UHFFFAOYSA-N

• 2,4-Bis(2-chlorophenyl)-5-(3,4-dimethoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C23H18Cl2N2O2 and its molecular weight is 425.3 g/mol. The purity is usually 95%.

4-Fluoropyridine hydrochloride

In Stock

• CAS RN:
• 39160-31-1

• Formula:
• C5H5ClFN

• InChI:
• InChI=1S/C5H4FN.ClH/c6-5-1-3-7-4-2-5;/h1-4H;1H

• InChIKey:
• QRUIPALQRYLTAF-UHFFFAOYSA-N

• 4-Fluoropyridine hydrochloride is a useful research compound. Its molecular formula is C5H5ClFN and its molecular weight is 133.55 g/mol. The purity is usually 95%.

2-Bromo-4-chloro-1-nitrobenzene

In Stock

• CAS RN:
• 63860-31-1

• Formula:
• C6H3BrClNO2

• InChI:
• InChI=1S/C6H3BrClNO2/c7-5-3-4(8)1-2-6(5)9(10)11/h1-3H

• InChIKey:
• VFMAPIFSXMBTQP-UHFFFAOYSA-N

• 2-Bromo-4-chloro-1-nitrobenzene is a useful research compound. Its molecular formula is C6H3BrClNO2 and its molecular weight is 236.45 g/mol. The purity is usually 95%.

Methyl 4-(4-fluorophenyl)-4-oxobutanoate

In Stock

• CAS RN:
• 39560-31-1

• Formula:
• C11H11FO3

• InChI:
• InChI=1S/C11H11FO3/c1-15-11(14)7-6-10(13)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3

• InChIKey:
• WVLOAJPINXKMAW-UHFFFAOYSA-N

• Methyl 4-(4-fluorophenyl)-4-oxobutanoate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.2 g/mol. The purity is usually 95%.

N-(4-methoxybenzyl)methanesulfonamide

In Stock

• CAS RN:
• 42060-31-1

• Formula:
• C9H13NO3S

• InChI:
• InChI=1S/C9H13NO3S/c1-13-9-5-3-8(4-6-9)7-10-14(2,11)12/h3-6,10H,7H2,1-2H3

• InChIKey:
• OFSFIXASTARXSY-UHFFFAOYSA-N

• N-(4-methoxybenzyl)methanesulfonamide is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27g/mol. The purity is usually 95%.

Decursinol, (-)-

• CAS RN:
• 21860-31-1

• Formula:
• C14H14O4

• InChI:
• InChI=1S/C14H14O4/c1-14(2)12(15)6-9-5-8-3-4-13(16)17-10(8)7-11(9)18-14/h3-5,7,12,15H,6H2,1-2H3/t12-/m1/s1

• InChIKey:
• BGXFQDFSVDZUIW-GFCCVEGCSA-N

• Aegelinol belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Aegelinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, aegelinol is primarily located in the cytoplasm. Outside of the human body, aegelinol can be found in fruits. This makes aegelinol a potential biomarker for the consumption of this food product.

(4-Fluorobenzylidene)carbamic acid ethyl ester

Usually In Stock

• CAS RN:
• 681260-31-1

• Formula:
• C10H10FNO2

• InChI:
• InChI=1S/C10H10FNO2/c1-2-14-10(13)12-7-8-3-5-9(11)6-4-8/h3-7H,2H2,1H3/b12-7+

• InChIKey:
• WQPTUPGGVKQJKT-KPKJPENVSA-N

• (4-Fluorobenzylidene)carbamic acid ethyl ester is a useful research compound. Its molecular formula is C10H10FNO2 and its molecular weight is 195.19 g/mol. The purity is usually 95%.

Methyl 2-(2,5-dichlorothiophene-3-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-31-1

• Formula:
• C18H20Cl2N2O3S2

• InChI:
• InChI=1S/C18H20Cl2N2O3S2/c1-17(2)7-9-11(16(24)25-5)15(27-12(9)18(3,4)22-17)21-14(23)8-6-10(19)26-13(8)20/h6,22H,7H2,1-5H3,(H,21,23)

• InChIKey:
• BHYIPZWSWSDPKX-UHFFFAOYSA-N

• Methyl 2-(2,5-dichlorothiophene-3-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H20Cl2N2O3S2 and its molecular weight is 447.39. The purity is usually 95%.

3-[4-(benzenesulfonyl)piperazin-1-yl]propanoic Acid

Usually In Stock

• CAS RN:
• 893760-31-1

• Formula:
• C13H18N2O4S

• InChI:
• InChI=1S/C13H18N2O4S/c16-13(17)6-7-14-8-10-15(11-9-14)20(18,19)12-4-2-1-3-5-12/h1-5H,6-11H2,(H,16,17)

• InChIKey:
• HIGVILJHIHBOBI-UHFFFAOYSA-N

• 3-[4-(benzenesulfonyl)piperazin-1-yl]propanoic Acid is a useful research compound. Its molecular formula is C13H18N2O4S and its molecular weight is 298.36. The purity is usually 95%.

3,5-Dimethyl-4'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898760-31-1

• Formula:
• C18H18O3

• InChI:
• InChI=1S/C18H18O3/c1-12-9-13(2)11-16(10-12)17(19)14-3-5-15(6-4-14)18-20-7-8-21-18/h3-6,9-11,18H,7-8H2,1-2H3

• InChIKey:
• UICBJXIJYPWAHA-UHFFFAOYSA-N

• 3,5-Dimethyl-4'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.

N-cyclopentyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 893360-31-1

• Formula:
• C14H19N3O2S2

• InChI:
• InChI=1S/C14H19N3O2S2/c1-17-13(19)12-10(6-7-20-12)16-14(17)21-8-11(18)15-9-4-2-3-5-9/h9H,2-8H2,1H3,(H,15,18)

• InChIKey:
• PSQHIPYRBUAUEF-UHFFFAOYSA-N

• N-cyclopentyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C14H19N3O2S2 and its molecular weight is 325.5 g/mol. The purity is usually 95%.

6-Ethoxyquinoline-5,8-dione

Usually In Stock

• CAS RN:
• 152560-31-1

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c1-2-15-9-6-8(13)10-7(11(9)14)4-3-5-12-10/h3-6H,2H2,1H3

• InChIKey:
• VMLPJZOPWIMMRO-UHFFFAOYSA-N

• 6-Ethoxyquinoline-5,8-dione, also known as 6-Ethoxyquinoline-5,8-dione, is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.

3-(1,3-benzoxazol-2-yl)-2-oxo-2H-chromen-7-yl 2-thiophenecarboxylate

In Stock

• CAS RN:
• 610760-31-1

• Formula:
• C21H11NO5S

• InChI:
• InChI=1S/C21H11NO5S/c23-20-14(19-22-15-4-1-2-5-16(15)26-19)10-12-7-8-13(11-17(12)27-20)25-21(24)18-6-3-9-28-18/h1-11H

• InChIKey:
• SFBMMMMBQOBFPK-UHFFFAOYSA-N

• 3-(1,3-benzoxazol-2-yl)-2-oxo-2H-chromen-7-yl 2-thiophenecarboxylate is a useful research compound. Its molecular formula is C21H11NO5S and its molecular weight is 389.4g/mol. The purity is usually 95%.

((4-Chloro-2-nitrophenyl)sulfonyl)(naphthylmethyl)amine

In Stock

• CAS RN:
• 1022360-31-1

• Formula:
• C17H13ClN2O4S

• InChI:
• InChI=1S/C17H13ClN2O4S/c18-14-8-9-17(16(10-14)20(21)22)25(23,24)19-11-13-6-3-5-12-4-1-2-7-15(12)13/h1-10,19H,11H2

• InChIKey:
• SCDUCSSBPVTYAP-UHFFFAOYSA-N

• ((4-Chloro-2-nitrophenyl)sulfonyl)(naphthylmethyl)amine is a useful research compound. Its molecular formula is C17H13ClN2O4S and its molecular weight is 376.81. The purity is usually 95%.

3-(4-Methylphenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

In Stock

• CAS RN:
• 1111260-31-1

• Formula:
• C21H18N4OS

• InChI:
• InChI=1S/C21H18N4OS/c1-14-3-7-16(8-4-14)18-11-12-20(24-23-18)27-13-19-22-21(25-26-19)17-9-5-15(2)6-10-17/h3-12H,13H2,1-2H3

• InChIKey:
• ULDIRWINBAVMTF-UHFFFAOYSA-N

• 3-(4-Methylphenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C21H18N4OS and its molecular weight is 374.46. The purity is usually 95%.

3,3-Difluoropyrrolidine-1-sulfonyl chloride

In Stock

• CAS RN:
• 1187160-31-1

• Formula:
• C4H6ClF2NO2S

• InChI:
• InChI=1S/C4H6ClF2NO2S/c5-11(9,10)8-2-1-4(6,7)3-8/h1-3H2

• InChIKey:
• ZRSSBSNLKROXSQ-UHFFFAOYSA-N

• 3,3-Difluoropyrrolidine-1-sulfonyl chloride is a useful research compound. Its molecular formula is C4H6ClF2NO2S and its molecular weight is 205.61 g/mol. The purity is usually 95%.

N-cyclohexyl-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1239460-31-1

• Formula:
• C15H20N4OS

• InChI:
• InChI=1S/C15H20N4OS/c1-9-14(21-10(2)16-9)12-8-13(19-18-12)15(20)17-11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3,(H,17,20)(H,18,19)

• InChIKey:
• VBKVIDSCLJJMNO-UHFFFAOYSA-N

• N-cyclohexyl-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H20N4OS and its molecular weight is 304.41. The purity is usually 95%.